Cas no 1806833-62-4 (3-Chloro-4,5-difluoro-2-(difluoromethyl)pyridine)
3-Chloro-4,5-difluoro-2-(difluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-4,5-difluoro-2-(difluoromethyl)pyridine
-
- Inchi: 1S/C6H2ClF4N/c7-3-4(9)2(8)1-12-5(3)6(10)11/h1,6H
- InChI Key: IITHBCJSWODFHP-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=CN=C1C(F)F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 157
- XLogP3: 2.3
- Topological Polar Surface Area: 12.9
3-Chloro-4,5-difluoro-2-(difluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023030018-500mg |
3-Chloro-4,5-difluoro-2-(difluoromethyl)pyridine |
1806833-62-4 | 97% | 500mg |
$989.80 | 2022-03-31 | |
| Alichem | A023030018-1g |
3-Chloro-4,5-difluoro-2-(difluoromethyl)pyridine |
1806833-62-4 | 97% | 1g |
$1,747.20 | 2022-03-31 |
3-Chloro-4,5-difluoro-2-(difluoromethyl)pyridine Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 3-Chloro-4,5-difluoro-2-(difluoromethyl)pyridine
Introduction to 3-Chloro-4,5-difluoro-2-(difluoromethyl)pyridine (CAS No. 1806833-62-4)
3-Chloro-4,5-difluoro-2-(difluoromethyl)pyridine, identified by the chemical compound code CAS No. 1806833-62-4, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a valuable scaffold for drug discovery and development. The structural features of 3-Chloro-4,5-difluoro-2-(difluoromethyl)pyridine, particularly the presence of multiple fluorine atoms and a chloro substituent, contribute to its unique chemical properties and reactivity, which are exploited in synthetic chemistry and medicinal chemistry applications.
The fluorinated pyridine core is a privileged structure in medicinal chemistry due to its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. The introduction of fluorine atoms at the 4 and 5 positions, along with a difluoromethyl group at the 2 position, further enhances the compound's potential as a pharmacophore. These modifications not only increase the lipophilicity of the molecule but also influence its electronic properties, making it a versatile building block for designing novel active ingredients.
In recent years, there has been a surge in research focused on developing new fluorinated heterocycles for therapeutic applications. 3-Chloro-4,5-difluoro-2-(difluoromethyl)pyridine has been explored in various contexts, including the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Its structural motif is particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in cancer metabolism and signal transduction pathways. The chloro substituent at the 3 position provides a handle for further functionalization via nucleophilic substitution reactions, allowing chemists to introduce diverse pharmacological groups and optimize biological activity.
One of the most compelling aspects of 3-Chloro-4,5-difluoro-2-(difluoromethyl)pyridine is its role as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel scaffolds that exhibit improved efficacy and reduced toxicity compared to their parent compounds. For instance, derivatives of this compound have been investigated as potential treatments for neurological disorders, where fluorinated pyridines are known to cross the blood-brain barrier more effectively. The difluoromethyl group, in particular, is recognized for its ability to enhance binding interactions with biological targets, making it a key feature in drug design strategies.
The synthesis of 3-Chloro-4,5-difluoro-2-(difluoromethyl)pyridine typically involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as cross-coupling reactions, fluorochemical transformations, and palladium-catalyzed processes are often employed to construct the desired framework with high precision. The availability of high-quality starting materials and robust synthetic protocols has enabled researchers to produce this compound in scalable quantities, facilitating further exploration of its applications.
From an industrial perspective, 3-Chloro-4,5-difluoro-2-(difluoromethyl)pyridine represents an important intermediate in the pharmaceutical supply chain. Its structural complexity and functional diversity make it a valuable asset for companies engaged in drug discovery and development. As computational chemistry and machine learning tools continue to advance, virtual screening approaches are being used to identify new derivatives of this compound with enhanced therapeutic potential. This synergy between experimental chemistry and computational modeling promises to accelerate the discovery pipeline for novel fluorinated pyridines.
The environmental impact of fluorinated compounds is also a critical consideration in modern research. While fluorine atoms offer numerous advantages in terms of chemical stability and bioavailability, their persistence in the environment raises concerns about long-term ecological effects. To address these issues, researchers are developing greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Efforts are underway to optimize processes for producing 3-Chloro-4,5-difluoro-2-(difluoromethyl)pyridine with minimal environmental footprint, ensuring that its benefits can be realized without compromising sustainability.
In conclusion,3-Chloro-4,5-difluoro-2-(difluoromethyl)pyridine (CAS No. 1806833-62-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse applications across multiple therapeutic areas, while its reactivity makes it an ideal candidate for further derivatization and optimization. As scientific understanding evolves and new technologies emerge,fluorinated pyridines like this one will continue to play a pivotal role in shaping the future of drug discovery and development.
1806833-62-4 (3-Chloro-4,5-difluoro-2-(difluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)